Cas no 2227914-78-3 (rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227914-78-3
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 6484689
• PubChem ID: 165754172
• Update Time: 2025-05-20

rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid
• EN300-1783755
• 2227914-78-3

• Inchi： 1S/C11H12N2O4/c1-11(2)8(9(11)10(14)15)7-4-3-6(5-12-7)13(16)17/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： MVVCAYUXVXGVME-BDAKNGLRSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(=CN=2)[N+](=O)[O-])C1(C)C)=O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227914-78-3)

Rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227914-78-3, represents a unique structural motif that combines cyclopropane ring functionality with a nitropyridine substituent. The cyclopropane moiety is particularly noteworthy due to its strained three-membered ring structure, which often enhances biological activity by improving binding affinity and metabolic stability. The presence of the nitropyridine group further adds to the compound's complexity, offering potential for diverse interactions with biological targets.

The< strong>Rac-(1R,3R)-configuration of this compound is crucial as it dictates the stereochemical arrangement of the substituents around the cyclopropane ring. This specific stereochemistry has been shown to influence the compound's pharmacokinetic properties and overall efficacy. Recent studies have highlighted the importance of stereochemical purity in drug development, emphasizing that even minor deviations can significantly impact therapeutic outcomes. The synthesis of racemic mixtures like rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid often requires meticulous optimization to ensure high enantiomeric purity, which is essential for clinical applications.

In the realm of drug discovery, this compound has been explored for its potential applications in treating various diseases. The nitropyridine moiety is particularly interesting because it can serve as a pharmacophore that interacts with biological targets in multiple ways. For instance, nitroaromatic compounds have been widely studied for their antimicrobial and anti-inflammatory properties. By incorporating a nitro group into a cyclopropane scaffold, researchers aim to develop novel therapeutics that leverage the unique electronic and steric properties of these structures. This approach has led to several promising candidates that are currently undergoing preclinical evaluation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological receptors at the molecular level. These simulations have provided valuable insights into the binding affinities and mode of action of the compound, guiding researchers in optimizing its structure for improved efficacy. Additionally, high-throughput screening methods have allowed for rapid assessment of large libraries of compounds, accelerating the drug discovery process.

The< strong>cyclopropane ring in this molecule is a key feature that contributes to its unique chemical properties. Cyclopropanes are known for their high reactivity due to the significant angle strain within the three-membered ring. This strain can be exploited to enhance biological activity by facilitating conformational changes upon binding to biological targets. In contrast, the< strong>5-nitropyridin-2-yl substituent introduces a polar aromatic ring that can engage in hydrogen bonding or π-stacking interactions with biological molecules. These interactions are critical for determining the compound's pharmacological profile and may contribute to its therapeutic effects.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid presents several challenges due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have recently enabled more streamlined approaches, such as catalytic asymmetric transformations that can produce enantiomerically pure intermediates directly. These innovations have not only simplified the synthesis but also reduced costs associated with producing pharmaceutical-grade compounds.

Ongoing research continues to explore new applications for this compound in various therapeutic areas. For example, studies have suggested that it may have potential in treating neurological disorders by interacting with specific neurotransmitter receptors. The cyclopropane ring's ability to modulate receptor conformation could lead to novel mechanisms of action that are distinct from existing treatments. Additionally, the< strong>nitropyridine moiety's versatility allows for further derivatization, enabling researchers to tailor the compound's properties for specific applications.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(5-nitropyridin-2-yl)cyclopropane-1-carboxylic acid represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a strained cyclopropane ring and an electron-deficient nitropyridine substituent offers numerous possibilities for developing novel therapeutics. As research progresses, further insights into its pharmacological properties and synthetic methodologies will continue to emerge, paving the way for new treatments across various medical conditions.